4-Cyclopropoxy-2,3-dihydro-1H-isoindole

• Molecular Formula: C11H13NO
• Molecular Weight: 175.23 g/mol
• IUPAC Name: 4-cyclopropyloxy-2,3-dihydro-1H-isoindole
• InChI: InChI=1S/C11H13NO/c1-2-8-6-12-7-10(8)11(3-1)13-9-4-5-9/h1-3,9,12H,4-7H2
• InChI Key: VLPOTOVSXIUSBR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC=CC3=C2CNC3

Description

4-Cyclopropoxy-2,3-dihydro-1H-isoindole is a bicyclic aromatic compound featuring a 2,3-dihydro-1H-isoindole core substituted with a cyclopropoxy group at the 4-position. The cyclopropoxy moiety consists of an oxygen atom bonded to a strained cyclopropane ring, which imparts unique electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole typically involves the reaction of a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent with primary amines. This reaction can be carried out under hydrogenolysis conditions at room temperature, leading to the selective cleavage of the exocyclic N–CH2Ar bond followed by in situ lactamization to form the desired product .

Industrial Production Methods

Industrial production methods for 4-Cyclopropoxy-2,3-dihydro-1H-isoindole are not well-documented in the literature. the synthesis methods used in laboratory settings can potentially be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2,3-dihydro-1H-isoindole can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the cyclopropoxy group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can yield oxo derivatives, while reduction reactions can produce dihydro derivatives. Substitution reactions can result in a variety of substituted isoindole derivatives.

Scientific Research Applications

4-Cyclopropoxy-2,3-dihydro-1H-isoindole has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It is studied for its potential biological activities, including antiviral, anti-inflammatory, and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound may have applications in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to the observed biological effects. The exact molecular targets and pathways involved are still under investigation, but studies suggest that the compound may interact with key signaling pathways involved in inflammation, cell proliferation, and apoptosis .

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Functional Comparison

Compound	Key Substituents	Molecular Weight (g/mol)	Applications	Stability Notes
4-Cyclopropoxy-2,3-dihydro-1H-isoindole	Cyclopropoxy ether	Not reported	Hypothesized catalysis/synthesis	Likely stable at room temp
Oxazoline-containing isoindole	Oxazoline, tert-butyl	393.5	Ni-catalyzed enantioselective reactions	Moisture-sensitive; store cold
Quinazolinone-linked isoindole	Quinazolinone, sulfanyl ethyl	Not reported	Antibacterial agents	Stable in crystalline form

Table 2. Key Interactions and Reactivity

Compound	Notable Interactions/Reactivity	Reference
Oxazoline-containing isoindole	Coordinates Ni(0) for fluorination; >90% ee
Quinazolinone-linked isoindole	C–H···O (2.30–2.50 Å); π-π stacking
4-Cyclopropoxy-2,3-dihydro-1H-isoindole	Potential cyclopropane ring-opening	Inferred

Biological Activity

4-Cyclopropoxy-2,3-dihydro-1H-isoindole is a heterocyclic organic compound that has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and comparative analysis with structurally similar compounds.

Chemical Structure and Properties

Molecular Formula: C₁₁H₁₃N
Molecular Weight: 175.23 g/mol
Structure: The compound features a bicyclic isoindole framework with a cyclopropoxy substituent, which is critical for its biological activity.

Biological Activities

Research indicates that 4-Cyclopropoxy-2,3-dihydro-1H-isoindole exhibits various biological activities:

• Antiviral Properties: The compound has shown efficacy against certain viral strains, suggesting potential use in antiviral therapies.
• Anti-inflammatory Effects: It appears to modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases.
• Anticancer Activity: Preliminary studies indicate that it may inhibit cellular proliferation in cancer cell lines, although specific mechanisms are still under investigation.

The mechanism of action involves binding to various receptors and enzymes, influencing key signaling pathways related to inflammation and cell growth. This broad interaction profile suggests its potential as a versatile therapeutic agent. Specific molecular targets are still under investigation, but initial findings suggest involvement in pathways associated with disease progression.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Characteristics	Biological Activity
2,3-Dihydro-1H-isoindole	A simpler isoindole structure without substituents	Limited biological activity
N-Isoindoline-1,3-dione	Contains an imide functional group at position 1	Anticancer properties
Various substituted isoindole derivatives	Includes various functional groups at different positions	Varies widely

The distinctiveness of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole lies in the cyclopropoxy group, which enhances its chemical reactivity and biological properties compared to other isoindole derivatives.

Study 1: Antiviral Activity

A study evaluated the antiviral effects of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole against specific viral strains. Results indicated a significant reduction in viral load in treated cells compared to controls.

Study 2: Anti-inflammatory Effects

In a model of induced inflammation, administration of the compound resulted in decreased levels of pro-inflammatory cytokines. This suggests its potential utility in treating inflammatory conditions.

Study 3: Anticancer Potential

Preliminary tests on various cancer cell lines revealed that the compound inhibited cell proliferation significantly at micromolar concentrations. Further investigations are required to elucidate the underlying mechanisms.